Cas no 1443288-41-2 (5-Bromo-2-methyl-6-(4-methyl-piperazin-1-yl)-nicotinic acid)

• Product Name: 5-Bromo-2-methyl-6-(4-methyl-piperazin-1-yl)-nicotinic acid
• CAS No: 1443288-41-2
• MF: C₁₂H₁₆BrN₃O₂
• MW: 314.17834186554
• CID: 5150779
• Update Time: 2025-05-20

5-Bromo-2-methyl-6-(4-methyl-piperazin-1-yl)-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methyl-6-(4-methyl-piperazin-1-yl)-nicotinic acid

• Inchi： 1S/C12H16BrN3O2/c1-8-9(12(17)18)7-10(13)11(14-8)16-5-3-15(2)4-6-16/h7H,3-6H2,1-2H3,(H,17,18)
• InChI Key： OEABMBHNYBAPJM-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(C)CC2)=C(Br)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 5-Bromo-2-methyl-6-(4-methyl-piperazin-1-yl)-nicotinic acid

Introduction to 5-Bromo-2-methyl-6-(4-methyl-piperazin-1-yl)-nicotinic acid (CAS No. 1443288-41-2)

5-Bromo-2-methyl-6-(4-methyl-piperazin-1-yl)-nicotinic acid (CAS No. 1443288-41-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its brominated aromatic ring and piperazine moiety, exhibits a unique structural framework that makes it a promising candidate for further exploration in medicinal chemistry. The presence of both bromo and methyl substituents, combined with the piperazine functional group, suggests potential interactions with biological targets, making it an intriguing subject for drug discovery initiatives.

The synthesis and characterization of 5-Bromo-2-methyl-6-(4-methyl-piperazin-1-yl)-nicotinic acid involve meticulous attention to detail to ensure high purity and yield. The bromine atom at the 5-position of the nicotinic acid derivative enhances its reactivity, allowing for further functionalization and derivatization. This reactivity is particularly valuable in the development of novel therapeutic agents, where precise structural modifications can significantly influence pharmacological properties such as potency, selectivity, and bioavailability.

In recent years, there has been a growing interest in nicotinic acid derivatives due to their potential applications in treating various neurological and cardiovascular disorders. The piperazine moiety in this compound is known to improve oral bioavailability and metabolic stability, which are critical factors in drug design. Moreover, the bromo substituent can serve as a handle for further chemical modifications, enabling the creation of more complex molecules with enhanced pharmacological activity.

One of the most compelling aspects of 5-Bromo-2-methyl-6-(4-methyl-piperazin-1-yl)-nicotinic acid is its potential as a scaffold for developing new drugs. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have indicated that nicotinic acid derivatives can modulate neurotransmitter systems, which may have therapeutic implications for conditions such as depression, anxiety, and cognitive disorders.

The incorporation of the 4-methyl-piperazine group into the molecular structure not only enhances solubility but also contributes to favorable pharmacokinetic profiles. This feature is particularly important for oral administration, where poor solubility can limit drug absorption and efficacy. Additionally, the methyl groups at the 2-position of the nicotinic acid ring contribute to steric hindrance, which can influence binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 5-Bromo-2-methyl-6-(4-methyl-piperazin-1-yl)-nicotinic acid with various biological targets. These computational studies have provided valuable insights into how structural modifications can optimize drug-like properties. For example, virtual screening techniques have been used to identify potential lead compounds that exhibit high affinity for specific receptors or enzymes.

In clinical settings, the development of novel therapeutic agents often involves rigorous testing to assess safety and efficacy. While 5-Bromo-2-methyl-6-(4-methyl-piperazin-1-yl)-nicotinic acid has shown promise in preclinical studies, further research is needed to evaluate its potential as a drug candidate. Phase I clinical trials are typically conducted to determine safe dosage ranges and identify any adverse effects. These trials provide critical data on how the compound behaves in humans and whether it meets regulatory standards for further development.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new treatments for unmet medical needs. Compounds like 5-Bromo-2-methyl-6-(4-methyl-piperazin-1-yl)-nicotinic acid represent a small but significant portion of this effort. By leveraging advances in synthetic chemistry and biotechnology, researchers hope to develop safer and more effective drugs that improve patient outcomes.

In conclusion,5-Bromo-2-methyl-6-(4-methyl-piperazin-1-yl)-nicotinic acid (CAS No. 1443288-41-2) is a versatile compound with potential applications in drug discovery and development. Its unique structural features make it an attractive candidate for further exploration, particularly in the treatment of neurological and cardiovascular disorders. As research continues to uncover new therapeutic possibilities,this compound may play a significant role in shaping the future of medicine.